Cas no 717871-76-6 (Benzoyl chloride, 4-(4H-1,2,4-triazol-4-yl)- (9CI))

• Product Name: Benzoyl chloride, 4-(4H-1,2,4-triazol-4-yl)- (9CI)
• CAS No: 717871-76-6
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 558271
• PubChem ID: 45081903
• Update Time: 2025-04-19

Benzoyl chloride, 4-(4H-1,2,4-triazol-4-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(4H-1,2,4-triazol-4-yl)- (9CI)
• 4-(1,2,4-triazol-4-yl)benzoyl chloride
• 4-(4H-1,2,4-triazol-4-yl)-1-benzenecarbonyl chloride
• DTXSID70664936
• SCHEMBL17981418
• 4-(4H-1,2,4-Triazol-4-yl)benzoyl chloride
• Benzoyl chloride,4-(4H-1,2,4-triazol-4-yl)-(9ci)
• QNXFKEVHKRIXOI-UHFFFAOYSA-N
• AKOS027413228
• 717871-76-6

• Inchi： 1S/C9H6ClN3O/c10-9(14)7-1-3-8(4-2-7)13-5-11-12-6-13/h1-6H
• InChI Key： QNXFKEVHKRIXOI-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N1C=NN=C1)=O

Computed Properties

• Exact Mass: 207.02
• Monoisotopic Mass: 207.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: 1.6